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Abstract
Arginylalanine (Arg-Ala) is a dipeptide composed of L-arginine and L-alanine, two

fundamental proteinogenic amino acids. As a naturally occurring metabolite, its structure and

properties are of significant interest in biochemistry, pharmacology, and drug development.[1]

The presence of the highly basic guanidinium group from arginine and the simple aliphatic side

chain from alanine imparts unique physicochemical characteristics to the molecule. This guide

provides a comprehensive overview of the molecular structure, chemical properties, potential

biological significance, and representative experimental protocols for the synthesis and

analysis of Arginylalanine.

Molecular Structure and Identification
Arginylalanine is formed through the creation of a peptide bond between the carboxyl group of

an L-arginine residue and the amino group of an L-alanine residue.

Logical Structure Diagram
The logical arrangement of Arginylalanine highlights the distinct amino acid residues and the

connecting peptide bond. The structure features a primary amine, a carboxylic acid, the peptide

linkage, and the characteristic guanidinium group on the arginine side chain.
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Figure 2. Potential Metabolic Influence of Arginylalanine
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Figure 3. General Workflow for Peptide Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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